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Compound of Interest

Compound Name: 5,6-Dicarboxyfluorescein

CAS No.: 90829-94-0

Cat. No.: B1213167

Get Quote

Introduction
5,6-Carboxyfluorescein diacetate (CFDA) is a widely utilized, uncharged, and cell-permeant

fluorogenic ester. In cellular biology, immunology, and drug development, CFDA serves as a

gold-standard probe for evaluating cell viability, monitoring intracellular pH, and tracking cellular

proliferation[1][2]. Unlike its succinimidyl ester derivative (CFDA-SE) which covalently binds to

intracellular proteins for long-term generational tracking[3], standard CFDA is primarily used for

short-term viability and physiological assays due to its reversible retention[1][4].

Mechanism of Action & Self-Validating Viability
The fundamental principle of CFDA staining relies on a two-step biological validation process

that ensures only metabolically active, structurally intact cells produce a signal ()[5].

Passive Diffusion: CFDA is highly lipophilic and non-fluorescent, allowing it to passively

diffuse across intact plasma membranes[5].

Enzymatic Activation: Once inside the cytoplasm, non-specific intracellular esterases

hydrolyze the two acetate groups[5]. This cleavage converts the molecule into 5,6-
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carboxyfluorescein (CF), which is highly fluorescent, negatively charged, and membrane-

impermeant[5].

Causality & Trustworthiness: This mechanism forms a self-validating system. If a cell is dead, it

lacks the active esterases required to cleave the acetate groups, resulting in no

fluorescence[1]. If a cell is dying and has a compromised membrane, the cleaved CF will

rapidly leak out of the cytoplasm, returning the cell to a dark state[1]. Thus, fluorescence is

strictly causally linked to true cell viability.
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Biochemical mechanism of CFDA cellular uptake and esterase-mediated activation.

Physicochemical Properties & Quantitative
Parameters
To establish a reproducible assay, it is critical to adhere to the optimal physicochemical

parameters of CFDA. The table below synthesizes the standard operating parameters ()[6].
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Parameter Value / Recommendation Causality / Rationale

Molecular Weight 460.39 g/mol

Small molecular footprint

enables rapid passive

diffusion[1].

Excitation / Emission ~492-495 nm / ~517-521 nm

Perfectly compatible with

standard FITC/GFP filter sets

and 488 nm argon lasers[4][6].

Stock Concentration 1 - 10 mM in anhydrous DMSO

CFDA rapidly hydrolyzes in

water. Anhydrous DMSO

preserves the ester bonds

during storage[1][7].

Working Concentration 0.5 - 10 µM

High concentrations cause

toxicity; low concentrations

yield poor signal-to-noise

ratios[7].

Incubation Time 5 - 15 minutes

Sufficient for esterase

cleavage without causing

prolonged cellular stress[1][8].

Incubation Temp 37°C

Optimal thermodynamic

temperature for mammalian

intracellular esterase

kinetics[6].

Experimental Protocol
Phase 1: Reagent Preparation

Stock Solution (10 mM): Dissolve 1 mg of lyophilized CFDA in 217 µL of high-quality,

anhydrous DMSO[1].

Expert Insight: Aliquot the stock into single-use vials and store at -20°C over desiccant.

Atmospheric moisture will cause spontaneous hydrolysis of the acetate groups, rendering

the dye cell-impermeant and highly fluorescent in the tube before it ever reaches your

cells ()[7].
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Working Solution (0.5 - 10 µM): Immediately before use, dilute the stock solution in a protein-

free, amine-free buffer (e.g., PBS or HBSS).

Expert Insight:Do not use culture media containing serum for the initial staining step.

Extracellular esterases present in serum will prematurely cleave CFDA in the extracellular

space, drastically reducing labeling efficiency and increasing background noise.

Phase 2: Cell Staining Workflow
Cell Preparation:

Suspension Cells: Centrifuge cells (e.g., 300 x g for 5 mins), discard culture media, and

wash once with pre-warmed (37°C) PBS[3]. Resuspend at

cells/mL.

Adherent Cells: Remove culture media and wash the monolayer gently with pre-warmed

PBS to remove residual serum proteins[1].

Dye Loading: Add the CFDA Working Solution to the cells, ensuring complete coverage[1].

Primary Incubation: Incubate the cells in the dark at 37°C for 5 to 15 minutes[1].

Expert Insight: Titrate the time for your specific cell line. Over-incubation can lead to dye

compartmentalization into vacuoles or excessive cytotoxicity. 8-10 minutes is often optimal

for standard immortalized cell lines[8].

Quenching and Washing (Critical Step): Remove the staining solution. Add at least 5

volumes of complete culture media containing 10% Fetal Bovine Serum (FBS)[7].

Expert Insight: The high protein content in the serum binds unreacted CFDA, and serum

esterases hydrolyze residual extracellular dye, effectively quenching background

fluorescence[7].

Efflux Incubation (Optional but Recommended): Incubate the cells in the complete media for

an additional 15-30 minutes at 37°C[6].
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Expert Insight: This allows any unreacted, freely diffusing CFDA to exit the cell, leaving

only the trapped, fluorescent CF inside. This step dramatically improves the signal-to-

noise ratio and prevents signal bleeding during flow cytometry ()[7].

Final Wash: Centrifuge and wash the cells one final time with PBS or complete media.

Analysis: Analyze immediately via flow cytometry (488 nm excitation, 530/30 nm emission

filter) or fluorescence microscopy[3][6].
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Step-by-step workflow for CFDA cell staining, highlighting the critical quenching and efflux

phases.
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Troubleshooting & Optimization
Low Fluorescence Signal:

Cause: CFDA stock has hydrolyzed due to moisture exposure.

Solution: Always use anhydrous DMSO and store desiccated. Prepare fresh stock if the

DMSO solution appears yellow (it should be colorless)[1][7].

High Background Fluorescence:

Cause: Incomplete removal of extracellular dye.

Solution: Ensure the post-staining wash utilizes protein-rich media (e.g., 10% FBS) to

scavenge free dye[7].

Cell Toxicity / Altered Morphology:

Cause: CFDA concentration is too high, or the DMSO vehicle concentration exceeds 0.1%

(v/v) during staining.

Solution: Titrate CFDA down to 0.5 - 1 µM[7]. Ensure the final DMSO concentration in the

working solution is

0.1%.

References
PubMed / NIH.Carboxyfluorescein diacetate succinimidyl ester fluorescent dye for cell

labeling.[Link]

University of Virginia Flow Cytometry Core.Protocol for labeling cells with CFDA-SE.[Link]

PMC / NIH.Application of a Short Intracellular pH Method to Flow Cytometry for Determining

Saccharomyces cerevisiae Vitality.[Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pdf.benchchem.com/1666/The_Core_Principle_of_6_CFDA_Cell_Staining_An_In_depth_Technical_Guide.pdf
https://med.virginia.edu/flow-cytometry-facility/wp-content/uploads/sites/170/2015/10/Protocol-for-CFSE-Labeling.pdf
https://med.virginia.edu/flow-cytometry-facility/wp-content/uploads/sites/170/2015/10/Protocol-for-CFSE-Labeling.pdf
https://med.virginia.edu/flow-cytometry-facility/wp-content/uploads/sites/170/2015/10/Protocol-for-CFSE-Labeling.pdf
https://pubmed.ncbi.nlm.nih.gov/
https://med.virginia.edu/flow-cytometry-facility/
https://www.ncbi.nlm.nih.gov/pmc/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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